BE“GHE Foundational & Exploratory

Check Availability & Pricing

6-Bromo-2,3-difluoroaniline physical and
chemical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Bromo-2,3-difluoroaniline

Cat. No.: B1291456

An In-depth Technical Guide to 6-Bromo-2,3-
difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and safety
properties of 6-Bromo-2,3-difluoroaniline, a key intermediate in pharmaceutical and
agrochemical research.

Core Physical and Chemical Properties

6-Bromo-2,3-difluoroaniline is a halogenated aniline that serves as a versatile building block
in organic synthesis. Its molecular structure, featuring bromine and fluorine atoms on the
aniline ring, imparts unique reactivity and properties that are valuable in the development of
novel compounds.[1]

Table 1: Physical and Chemical Properties of 6-Bromo-2,3-difluoroaniline
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Property Value Source
CAS Number 887579-74-0 [2][3]
Molecular Formula CeH4BrFz2N [2][3]
Molecular Weight 208.01 g/mol [3]
Physical Form Liquid or Solid

Solubility No data available [2]

Store at -4°C for short periods

(1-2 weeks) and -20°C for

long-term storage (1-2 years).
Storage Conditions 9 ) ge (1-2y ) [2]

Keep in a dark place under an

inert atmosphere at room

temperature.

Synthesis and Reactivity

While specific experimental protocols for the synthesis of 6-Bromo-2,3-difluoroaniline are not
readily available in public literature, its synthesis can be inferred from general procedures for
halogenated anilines. A potential synthetic route involves the bromination of 2,3-difluoroaniline.
The reactivity of the amino group and the directing effects of the fluorine atoms will influence
the regioselectivity of the bromination.

The chemical reactivity of 6-Bromo-2,3-difluoroaniline is characterized by the interplay of its
functional groups. The aniline moiety can undergo typical reactions such as diazotization,
acylation, and alkylation. The bromine and fluorine substituents influence the electron density
of the aromatic ring, affecting its susceptibility to electrophilic and nucleophilic aromatic
substitution reactions. For instance, 1-(6-Bromo-2,3-difluorophenyl)ethanamine can be
synthesized from 6-bromo-2,3-difluoroaniline through a nucleophilic substitution reaction
followed by reduction.[1]

Applications in Research and Development

6-Bromo-2,3-difluoroaniline is a valuable intermediate in the synthesis of complex organic
molecules, particularly in the fields of medicinal chemistry and agrochemical development.[2]
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Its utility stems from the ability to introduce a difluorinated, brominated phenyl ring into a target
molecule, which can significantly modulate its biological activity, metabolic stability, and
pharmacokinetic properties. It can be used as a reference substance for drug impurities and as
a reagent in various biochemical applications.[2]

Safety and Handling

The following safety information is based on available data for 6-Bromo-2,3-difluoroaniline. A
comprehensive Safety Data Sheet (SDS) should be consulted for detailed handling
procedures.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE): It is recommended to wear protective glasses, clothing,
and gloves to avoid skin contact.[2]

Experimental Protocols and Visualizations

Due to the limited availability of specific experimental protocols for 6-Bromo-2,3-
difluoroaniline in the reviewed literature, a detailed, cited experimental protocol cannot be
provided at this time.
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However, to illustrate a potential synthetic workflow, the following diagram outlines a
generalized process for the synthesis of a halogenated aniline, which could be adapted for 6-
Bromo-2,3-difluoroaniline.

Extraction with Drying of
Organic Solvent Organic Layer

Starting Material Bromination Reaction Reaction Quenching Purification u oy "
(e.g., 2,3-Difluoroaniline) (e.g., with NBS or Br2) & Aqueous Workup (e.g., Column Chromatography) 6-Bromo-2,3-difluoroaniline

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 6-Bromo-2,3-difluoroaniline.

Spectroscopic Data

Detailed NMR, IR, and mass spectrometry data for 6-Bromo-2,3-difluoroaniline are not widely
available in the public domain. Researchers are advised to consult commercial supplier
documentation, which may provide certificates of analysis (COA) with this information upon
request.[2]

Conclusion

6-Bromo-2,3-difluoroaniline is a chemical intermediate with significant potential in the
synthesis of novel compounds for the pharmaceutical and agrochemical industries. While
detailed experimental and physical data are not extensively documented in publicly accessible
sources, this guide provides a foundational understanding of its properties and safe handling.
For further detailed information, it is recommended to consult commercial suppliers and
specialized chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Buy 1-(6-Bromo-2,3-difluorophenyl)ethanamine [smolecule.com]
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 To cite this document: BenchChem. [6-Bromo-2,3-difluoroaniline physical and chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291456#6-bromo-2-3-difluoroaniline-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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